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Cat. No.: B1366349

Get Quote

Introduction
4-Isopropylphenoxyacetyl chloride (CAS No. 223128-33-4) is a reactive chemical intermediate,

often utilized in the synthesis of more complex molecules, including potential pharmaceutical

agents.[1] As with any synthetic process, the unambiguous structural confirmation and purity

assessment of such intermediates is paramount. This guide provides a comprehensive

overview of the expected spectroscopic data for 4-isopropylphenoxyacetyl chloride, focusing on

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). The

interpretation of this data is grounded in fundamental principles and is designed to serve as a

practical reference for researchers in chemical synthesis and drug development. Our approach

emphasizes not just the data itself, but the underlying chemical principles that give rise to the

observed spectral features, ensuring a robust and self-validating system for compound

verification.

Molecular Identity and Safety Profile
Before delving into the spectroscopic analysis, it is crucial to establish the fundamental

properties and handling requirements of the target compound.
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Chemical Name: 4-Isopropylphenoxyacetyl chloride[2]

Synonyms: 2-(4-isopropylphenoxy)acetyl chloride[2]

CAS Number: 223128-33-4[2]

Molecular Formula: C₁₁H₁₃ClO₂[2]

Molecular Weight: 212.67 g/mol [2]

Physical Properties: The compound is a liquid with a boiling point of 276.8°C and a flash

point of 103.2°C.[2]

Critical Safety Note: 4-Isopropylphenoxyacetyl chloride is classified as a corrosive substance

that causes severe skin burns and eye damage.[2][3] It is also moisture-sensitive and reacts

with water, likely hydrolyzing to the corresponding carboxylic acid and releasing hydrochloric

acid.[3][4] All handling must be performed in a well-ventilated fume hood with appropriate

personal protective equipment (PPE), including chemical-resistant gloves, splash goggles, and

a lab coat.

Part 1: Infrared (IR) Spectroscopy Analysis
Infrared spectroscopy is a powerful first-pass technique for identifying the functional groups

present in a molecule. The analysis of 4-isopropylphenoxyacetyl chloride relies on identifying

the characteristic vibrations of the acyl chloride, ether, and substituted aromatic ring.

Experimental Protocol: Attenuated Total Reflectance
(ATR) IR

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by

wiping it with a solvent such as isopropanol and allowing it to dry completely.

Background Spectrum: Acquire a background spectrum of the empty ATR crystal. This is

crucial to subtract the absorbance of ambient air (CO₂, H₂O) from the sample spectrum.

Sample Application: Apply a single drop of 4-isopropylphenoxyacetyl chloride directly onto

the center of the ATR crystal.
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Data Acquisition: Lower the ATR press to ensure good contact between the sample and the

crystal. Acquire the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-

400 cm⁻¹ with a resolution of 4 cm⁻¹.

Cleaning: Thoroughly clean the ATR crystal immediately after analysis using an appropriate

solvent.

Expected IR Spectrum and Interpretation
The IR spectrum provides a distinct fingerprint of the molecule's functional groups.

Spectroscopic Analysis Workflow
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Caption: General workflow for IR spectroscopic analysis.
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The most telling feature of an acyl chloride is its carbonyl (C=O) stretching frequency. Due to

the strong electron-withdrawing inductive effect of the chlorine atom, this bond is strengthened,

causing it to absorb at a significantly higher wavenumber compared to other carbonyl

compounds like ketones or esters.[5]

Table 1: Predicted Infrared Absorption Bands for 4-Isopropylphenoxyacetyl Chloride

Wavenumber
(cm⁻¹)

Vibration Type Intensity Rationale

~3100-3000
C-H Stretch

(Aromatic)
Medium-Weak

Corresponds to the

stretching of C-H

bonds on the benzene

ring.

~2960-2870 C-H Stretch (Aliphatic) Strong

Asymmetric and

symmetric stretching

of C-H bonds in the

isopropyl and

methylene groups.

~1800
C=O Stretch (Acyl

Chloride)
Very Strong, Sharp

The key diagnostic

peak. Its high

frequency is

characteristic of the

acyl chloride

functional group.[4][6]

[7]

~1600, ~1500
C=C Stretch

(Aromatic)
Medium

Characteristic skeletal

vibrations of the

benzene ring.

~1250
C-O-C Stretch (Aryl

Ether)
Strong

Asymmetric stretching

of the aryl-alkyl ether

linkage.

~830 C-H Bend (Aromatic) Strong

Out-of-plane bending

for a 1,4-disubstituted

(para) benzene ring.
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Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule, making it the most powerful tool for complete structure elucidation.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Dissolve approximately 10-20 mg of 4-isopropylphenoxyacetyl chloride

in ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a suitable solvent as it is aprotic and

effectively dissolves the analyte. Add a small amount of tetramethylsilane (TMS) as an

internal standard (0 ppm).

Instrument Setup: Place the sample in a 5 mm NMR tube and insert it into the spectrometer.

The instrument should be locked onto the deuterium signal of the CDCl₃.

¹H NMR Acquisition: Acquire the proton NMR spectrum. A standard acquisition might involve

a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 8-16 scans.

¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse

sequence. Due to the low natural abundance of ¹³C, more scans (e.g., 128 or more) and a

longer relaxation delay may be required to obtain a good signal-to-noise ratio, especially for

the quaternary carbons.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)
The ¹H NMR spectrum is predicted to show five distinct signals, corresponding to the five

unique proton environments in the molecule.

4-Isopropylphenoxyacetyl Chloride
(¹H and ¹³C NMR Assignments)
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Caption: Structure with labels for NMR peak assignments.

Table 2: Predicted ¹H NMR Data for 4-Isopropylphenoxyacetyl Chloride
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Label
Chemical Shift
(δ, ppm)

Multiplicity Integration Rationale

Hₐ ~1.25 Doublet (d) 6H

The six

equivalent

methyl protons of

the isopropyl

group are split by

the single

adjacent methine

proton (Hₑ).[8]

Hₑ ~2.90 Septet (sept) 1H

The methine

proton is split by

the six adjacent

methyl protons

(Hₐ). Its chemical

shift is downfield

due to its

benzylic position.

[8]

H꜀ ~4.80 Singlet (s) 2H

These methylene

protons are

adjacent to two

strong electron-

withdrawing

groups (the ether

oxygen and the

carbonyl group),

causing a

significant

downfield shift.

No adjacent

protons are

available for

coupling.
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Hₔ ~6.90 Doublet (d) 2H

Aromatic protons

ortho to the

electron-donating

ether group are

shielded relative

to benzene (7.36

ppm). They are

split by the

adjacent Hₑ

protons.

Hₑ ~7.20 Doublet (d) 2H

Aromatic protons

meta to the ether

group (and ortho

to the isopropyl

group) are less

shielded than Hₔ

and are split by

the adjacent Hₔ

protons.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)
The proton-decoupled ¹³C NMR spectrum is expected to show eight distinct signals, as the two

methyl groups of the isopropyl group and the two pairs of aromatic carbons are chemically

equivalent.

Table 3: Predicted ¹³C NMR Data for 4-Isopropylphenoxyacetyl Chloride
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Label Chemical Shift (δ, ppm) Rationale

C₁ ~24.0

The equivalent methyl carbons

of the isopropyl group are in

the standard aliphatic region.

[9]

C₂ ~33.5
The methine carbon of the

isopropyl group.

C₃ ~68.0

The methylene carbon is

significantly deshielded by the

adjacent ether oxygen.[9]

C₄, C₈ ~115.0

Aromatic carbons ortho to the

strongly electron-donating

ether oxygen are shielded.

C₅, C₇ ~128.0
Aromatic carbons meta to the

ether oxygen.

C₆ ~145.0
The ipso-carbon attached to

the isopropyl group.

C₉ ~155.0

The ipso-carbon attached to

the ether oxygen is strongly

deshielded by the

electronegative oxygen.[10]

C₁₀ ~172.0

The carbonyl carbon of the

acyl chloride is highly

deshielded, appearing far

downfield.[7][9]

Part 3: Mass Spectrometry (MS) Analysis
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, offering crucial clues for structural confirmation.

Experimental Protocol: Electron Ionization (EI) MS
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Sample Introduction: The sample is typically introduced via a direct insertion probe or

through a gas chromatograph (GC) inlet.

Ionization: In the source, high-energy electrons (typically 70 eV) bombard the sample

molecules, causing ionization and fragmentation.[11]

Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer

(e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

Detection: Ions are detected, and their abundance is plotted against their m/z value to

generate the mass spectrum.

Predicted Fragmentation Pattern
The fragmentation of 4-isopropylphenoxyacetyl chloride under EI conditions is governed by the

stability of the resulting carbocations and radical species.

[C₁₁H₁₃ClO₂]⁺˙
m/z = 212/214

[C₁₁H₁₃O₂]⁺
m/z = 177

- •Cl [C₉H₁₁O]⁺
m/z = 135

- CO [C₈H₉]⁺
m/z = 105

- CH₂O

Click to download full resolution via product page

Caption: Primary mass spectrometry fragmentation pathway.

Molecular Ion (M⁺˙): The molecular ion peak should be observed at m/z 212. A key

confirmation is the presence of an M+2 peak at m/z 214 with approximately one-third the

intensity, which is characteristic of the natural abundance of the ³⁷Cl isotope.[7] This peak

may be of low intensity.

Loss of Chlorine Radical (Base Peak): The most favorable initial fragmentation is the

cleavage of the weak C-Cl bond to lose a chlorine radical (•Cl), forming a highly resonance-

stabilized acylium ion. This fragment is often the base peak (most abundant ion) in the

spectrum of acyl chlorides.[7][12]

Loss of Carbon Monoxide: The acylium ion can subsequently lose a molecule of carbon

monoxide (CO), a stable neutral molecule, to form another carbocation.[12]
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Further Fragmentation: Additional fragmentation can occur, such as benzylic cleavage of the

isopropyl group (loss of a methyl radical) from various fragments, or cleavage of the ether

bond.

Table 4: Predicted Major Fragments in the Mass Spectrum of 4-Isopropylphenoxyacetyl

Chloride

m/z
Proposed Fragment
Structure

Fragmentation Pathway

212/214
[C₁₁H₁₃³⁵ClO₂]⁺˙ /

[C₁₁H₁₃³⁷ClO₂]⁺˙
Molecular Ion (M⁺˙)

177 [C₁₁H₁₃O₂]⁺
M⁺˙ - •Cl (Acylium Ion - Likely

Base Peak)

149 [C₁₀H₁₃O]⁺ M⁺˙ - •COCH₂Cl

135 [C₉H₁₁O]⁺ [m/z 177] - CO

107 [C₇H₇O]⁺

Cleavage of isopropyl group

from phenoxy-containing

fragments

Conclusion
The combination of IR, NMR, and MS provides a powerful and self-validating toolkit for the

structural verification of 4-isopropylphenoxyacetyl chloride. The key identifiers are the sharp,

intense IR absorption at ~1800 cm⁻¹, the characteristic ¹H NMR signals for the para-substituted

aromatic ring and isopropyl group, the highly deshielded carbonyl carbon at ~172 ppm in the

¹³C NMR, and a mass spectrum dominated by the acylium ion at m/z 177. By understanding

the chemical principles behind these spectroscopic signatures, researchers can confidently

confirm the identity and purity of this important synthetic intermediate.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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